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Compound of Interest

Compound Name:
(4-(Methoxycarbonyl)-3-

nitrophenyl)boronic acid

Cat. No.: B591704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of (4-
(Methoxycarbonyl)-3-nitrophenyl)boronic acid, a compound of interest in organic synthesis

and medicinal chemistry.

Chemical Identity and Molecular Formula
(4-(Methoxycarbonyl)-3-nitrophenyl)boronic acid is an aromatic boronic acid derivative. Its

structure consists of a phenylboronic acid core substituted with a methoxycarbonyl group at the

4-position and a nitro group at the 3-position. Based on this structure, the molecular formula is

determined to be C₈H₈BNO₆.

A closely related isomer, 3-(Methoxycarbonyl)-5-nitrophenylboronic acid, shares the same

molecular formula and, consequently, the same molecular weight[1].

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for (4-(Methoxycarbonyl)-3-nitrophenyl)boronic acid is detailed below.

Atomic Composition and Weights
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The following table summarizes the atomic composition of the molecule and the standard

atomic weights of each element.

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 8 12.011 96.088

Hydrogen H 8 1.008 8.064

Boron B 1 10.811 10.811

Nitrogen N 1 14.007 14.007

Oxygen O 6 15.999 95.994

Total 24 224.964

Calculated Molecular Weight
Based on the atomic weights, the molecular weight of (4-(Methoxycarbonyl)-3-
nitrophenyl)boronic acid is 224.96 g/mol [1].

Logical Workflow for Molecular Weight
Determination
The following diagram illustrates the logical process for determining the molecular weight of the

compound from its chemical name.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b591704?utm_src=pdf-body
https://www.benchchem.com/product/b591704?utm_src=pdf-body
https://www.chemimpex.com/products/40218
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Name:
(4-(Methoxycarbonyl)-3-nitrophenyl)boronic acid

Structural Interpretation:
Phenylboronic acid with

-COOCH3 at C4 and -NO2 at C3

Analysis

Molecular Formula Determination:
C8H8BNO6

Atom Count

Summation of Atomic Weights:
(8C) + (8H) + (1B) + (1N) + (6*O)

Input

Calculated Molecular Weight:
224.96 g/mol

Calculation

Click to download full resolution via product page

Figure 1. Logical workflow for calculating the molecular weight.

Experimental Protocols
The determination of molecular weight for a specific chemical entity like (4-
(Methoxycarbonyl)-3-nitrophenyl)boronic acid is a computational process based on its

elemental composition and standard atomic weights. As such, experimental protocols for its

determination are not applicable in this context. The standard method for experimental

verification of molecular weight is mass spectrometry.

Disclaimer: This document is intended for informational purposes for a scientific audience. The

provided data is based on established chemical principles and available data for isomeric
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compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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